1-(4-ethoxyphenyl)-3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C17H17FN6O2/c1-2-26-15-9-5-13(6-10-15)20-17(25)19-11-16-21-22-23-24(16)14-7-3-12(18)4-8-14/h3-10H,2,11H2,1H3,(H2,19,20,25)
• InChI Key: GTDSCADAGCZMIL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)F
• Molecular Formula: C17H17FN6O2
• Molecular Weight: 356.4 g/mol

Description

1-(4-ethoxyphenyl)-3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea, or EF-TU for short, is an organic compound with a wide range of applications in scientific research. EF-TU is a derivative of tetrazole, and it is a member of the urea family of compounds. It has a molecular formula of C14H14F N5O2 and a molecular weight of 305.29 g/mol. EF-TU has been studied extensively for its ability to modulate a variety of biochemical and physiological processes.

Mechanism of Action

EF-TU acts as an inhibitor of enzymes, such as cyclooxygenase and lipoxygenase. It also has the ability to modulate the activity of other enzymes, such as phospholipase A2. Additionally, EF-TU has been shown to act as an inhibitor of the transport of amino acids across cell membranes.
Biochemical and Physiological Effects
EF-TU has been studied for its ability to modulate a variety of biochemical and physiological processes. It has been shown to inhibit the activity of enzymes involved in the synthesis of prostaglandins, which are hormones that play a role in inflammation and other physiological processes. EF-TU has also been shown to inhibit the activity of enzymes involved in the synthesis of leukotrienes, which are hormones that play a role in inflammation and other physiological processes. Additionally, EF-TU has been studied for its ability to modulate the activity of other enzymes, such as phospholipase A2, which is involved in the breakdown of lipids.

Advantages and Limitations for Lab Experiments

The main advantages of using EF-TU in laboratory experiments are its ability to modulate a variety of biochemical and physiological processes, its low toxicity, and its low cost. However, EF-TU has some limitations when used in laboratory experiments. It has a relatively short half-life, which means that it can be difficult to maintain consistent levels of EF-TU in an experiment. Additionally, EF-TU can be difficult to obtain in large quantities, which can limit the scale of experiments.

Future Directions

The future of EF-TU in scientific research is promising. There are a number of potential future directions for EF-TU research, including further studies into its ability to modulate a variety of biochemical and physiological processes, its potential use in drug delivery, and its potential use in the study of environmental toxins. Additionally, further research into the synthesis of EF-TU and its derivatives could lead to the development of more efficient and cost-effective synthesis methods. Finally, further research into the structure-activity relationships of EF-TU could lead to the development of more effective and specific inhibitors of enzymes.

Synthesis Methods

EF-TU is synthesized using a two-step process. The first step involves the reaction of 1-(4-ethoxyphenyl)-3-phenylurea with 1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl chloride in the presence of a base, such as sodium hydroxide. This reaction yields a 1-(4-ethoxyphenyl)-3-[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methylurea intermediate, which is then reacted with a second base, such as sodium hydroxide, to yield EF-TU.

Scientific Research Applications

EF-TU has been studied extensively for its ability to modulate a variety of biochemical and physiological processes. It has been used in a variety of scientific research applications, including in the study of enzyme inhibition, drug delivery, and drug metabolism. Additionally, EF-TU has been used to study the effects of environmental toxins on living organisms.